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Introduction

Procymidone is a dicarboximide fungicide widely used in agriculture to control diseases on
various fruits, vegetables, and ornamental plants. Monitoring its residue levels in food
commodities is crucial for ensuring food safety and regulatory compliance. The use of
deuterated internal standards in analytical methods, particularly in combination with mass
spectrometry-based detection, is a well-established strategy to enhance the accuracy and
precision of quantification. Isotopically labeled standards, such as Procymidone-d4, closely
mimic the chemical behavior of the target analyte during sample preparation and analysis,
effectively compensating for matrix effects and variations in extraction efficiency.

This document provides detailed application notes and experimental protocols for the analysis
of Procymidone in various matrices, with a specific focus on sample preparation techniques
employing deuterated internal standards. The methodologies described are based on widely
accepted and validated techniques such as QUEChERS (Quick, Easy, Cheap, Effective,
Rugged, and Safe) and Solid-Phase Extraction (SPE).
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Quantitative Data Summary

The following tables summarize the quantitative performance data for Procymidone analysis in
different food matrices. The use of a deuterated internal standard, such as Procymidone-d4, is
highly recommended to achieve the reported levels of accuracy and precision, especially in
complex matrices.

Table 1: QUEChERS Method Performance for Procymidone Analysis in Fruits and Vegetables

Fortification

Matrix Level Recovery RSD (%) Lo Reference
(%) (mglkg)
(mglkg)

Green Onion 0.020 92 5.8 0.020 [1]
0.050 95 45 [1]

0.50 104 3.3 [1]

5.0 98 3.9 [1]

10 93 4.2 [1]

Garlic 0.020 86 13 0.020 [1]
0.50 98 5.1 [1]

5.0 95 3.2 [1]

Wine 0.500 94.7 +5.7 - 0.006 (LOD)  [2]

*RSD: Relative Standard Deviation; LOQ: Limit of Quantification; LOD: Limit of Detection. Note:
The study on wine did not explicitly mention the use of a deuterated standard but provides
relevant performance data for GC-MS analysis[2]. The use of an internal standard is standard
practice in such analyses to ensure accuracy. The data for green onion and garlic did not
specify a deuterated standard but represents typical performance for this type of analysis[1].

Experimental Protocols
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Protocol 1: QUEChERS Method for Procymidone
Analysis in Fruits and Vegetables (e.g., Grapes, Green
Onion, Garlic)

This protocol is based on the widely used QUEChERS AOAC Official Method 2007.01 and is
suitable for the analysis of Procymidone in high-water content matrices. The addition of a
deuterated internal standard (Procymidone-d4) at the beginning of the extraction process is a
critical step for accurate quantification.

1. Sample Homogenization:

o Weigh a representative portion of the fruit or vegetable sample (e.g., 10-15 g).

» Homogenize the sample using a high-speed blender until a uniform consistency is achieved.
2. Extraction:

* Weigh 15 g of the homogenized sample into a 50 mL centrifuge tube.

o Add the deuterated internal standard solution (e.g., 100 uL of 10 pg/mL Procymidone-d4 in
acetonitrile).

e Add 15 mL of acetonitrile (with 1% acetic acid).

e Cap the tube and shake vigorously for 1 minute.

e Add the QUEChERS extraction salts (e.g., 6 g anhydrous MgSOa4 and 1.5 g sodium acetate).
o Immediately shake vigorously for 1 minute to prevent the formation of salt agglomerates.

o Centrifuge at >3000 rcf for 5 minutes.

3. Dispersive Solid-Phase Extraction (dSPE) Cleanup:

o Transfer an aliquot of the supernatant (e.g., 6 mL) to a 15 mL dSPE tube containing
anhydrous MgSOa (e.g., 900 mg) and a sorbent like primary secondary amine (PSA) (e.g.,
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150 mg). For matrices with high pigment content, graphitized carbon black (GCB) may be
added, but it can lead to the loss of planar pesticides.

» Vortex for 30 seconds.

o Centrifuge at =3000 rcf for 5 minutes.

4. Final Extract Preparation and Analysis:

o Take an aliquot of the cleaned supernatant (e.g., 1 mL).

e The extract can be directly analyzed by GC-MS/MS or LC-MS/MS. For GC-MS/MS, a solvent
exchange to a more suitable solvent like toluene may be performed.

« If necessary, filter the final extract through a 0.22 um syringe filter before injection.

Protocol 2: Solid-Phase Extraction (SPE) for
Procymidone Analysis in Soil

This protocol is suitable for the extraction and cleanup of Procymidone from soil samples. The
use of a deuterated internal standard is crucial to correct for potential matrix interference and
variability in the extraction process.

1. Sample Preparation and Extraction:
 Air-dry the soil sample and sieve it through a 2 mm mesh.
e Weigh 10 g of the sieved soil into a glass centrifuge tube.

o Add the deuterated internal standard solution (e.g., 100 uL of 10 pug/mL Procymidone-d4 in
methanol).

o Add 20 mL of an appropriate extraction solvent (e.g., acetonitrile or a mixture of acetone and
dichloromethane).

e Vortex for 1 minute, followed by ultrasonication for 15 minutes.

o Centrifuge at >3000 rcf for 10 minutes.
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o Decant the supernatant into a clean tube. Repeat the extraction with another 20 mL of the
solvent.

« Combine the supernatants and concentrate to approximately 1 mL using a gentle stream of
nitrogen.

2. Solid-Phase Extraction (SPE) Cleanup:

» Condition an SPE cartridge (e.g., Florisil® or a polymeric sorbent like Oasis HLB) by passing
the appropriate conditioning solvents as per the manufacturer's instructions (typically
methanol followed by water).

» Load the concentrated extract onto the SPE cartridge.

e Wash the cartridge with a weak solvent (e.g., a mixture of dichloromethane and hexane) to
remove interferences.

o Elute the Procymidone and the deuterated standard with a stronger solvent (e.g., a mixture
of acetone and dichloromethane or ethyl acetate).

o Concentrate the eluate to near dryness under a gentle stream of nitrogen.
3. Final Extract Preparation and Analysis:

o Reconstitute the residue in a suitable solvent for the analytical instrument (e.g., 1 mL of
mobile phase for LC-MS/MS or toluene for GC-MS/MS).

« Filter the final extract through a 0.22 um syringe filter before injection.

Diagrams
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Caption: QUEChERS workflow for Procymidone analysis.
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Caption: SPE workflow for Procymidone analysis in soil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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